Cas no 180147-82-4 (4-(3-Boc-aminopropyl)aniline)

• Product name: 4-(3-Boc-aminopropyl)aniline
• CAS No: 180147-82-4
• MF: C₁₄H₂₂N₂O₂
• MW: 250.33668
• MDL: MFCD11921852
• CID: 858646
• PubChem ID: 39353167

4-(3-Boc-aminopropyl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-Boc-aminopropyl)aniline
• [3-(4-amino-phenyl)-propyl]-carbamic acid tert-butyl ester
• tert-butyl N-[3-(4-aminophenyl)propyl]carbamate
• TERT-BUTYL N-(3-(4-AMINOPHENYL)PROPYL)CARBAMATE
• Carbamic acid, N-[3-(4-aminophenyl)propyl]-, 1,1-dimethylethyl ester
• [3-(4-Aminophenyl)propyl]carbamic acid tert-butyl ester
• t-butyl [3-(4-aminophenyl)propyl]carbamate
• EN300-1086748
• SCHEMBL4039313
• DTXSID00653772
• tert-Butyl [3-(4-aminophenyl)propyl]carbamate
• tert-butyl 4-aminophenethylmethylcarbamate
• C77987
• CARBAMIC ACID, N-(3-(4-AMINOPHENYL)PROPYL)-, 1,1-DIMETHYLETHYL ESTER
• (3-(4-AMINOPHENYL)PROPYL)CARBAMIC ACID TERT-BUTYL ESTER
• DB-336568
• 7GAB5Q6UTW
• 1,1-DIMETHYLETHYL N-(3-(4-AMINOPHENYL)PROPYL)CARBAMATE
• FINXOGYWGUOYQV-UHFFFAOYSA-N
• tert-Butyl (3-(4-aminophenyl)propyl)carbamate
• tert-Butyl(3-(4-aminophenyl)propyl)carbamate
• 180147-82-4
• DB-335727

• MDL： MFCD11921852
• Inchi： InChI=1S/C14H22N2O2/c1-14(2,3)18-13(17)16-10-4-5-11-6-8-12(15)9-7-11/h6-9H,4-5,10,15H2,1-3H3,(H,16,17)
• InChI Key： FINXOGYWGUOYQV-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)NCCCC1=CC=C(C=C1)N

Computed Properties

• Exact Mass: 250.16826
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų
• XLogP3: 2.6

Experimental Properties

• PSA: 64.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines